Cas no 1266129-51-4 (1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine
• CAS No: 1266129-51-4
• MF: C₈H₈BrFN₂
• MW: 231.064924240112
• MDL: MFCD18439880
• CID: 4779094
• Update Time: 2025-07-23

1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine
• 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine

• MDL： MFCD18439880
• Inchi： 1S/C8H8BrFN2/c9-5-3-6(10)7(12-4-5)8(11)1-2-8/h3-4H,1-2,11H2
• InChI Key： UFAQZOXRVLGRPR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No 1266129-51-4 and Product Name: 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine

The compound with the CAS number 1266129-51-4 and the product name 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclopropane ring linked to a pyridine derivative, which is further substituted with bromine and fluorine atoms. These substitutions introduce specific electronic and steric properties that make the compound a promising candidate for further investigation.

Recent research in the field of heterocyclic compounds has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of both bromine and fluorine in the 5-Bromo-3-fluoropyridin-2-yl moiety enhances the compound's reactivity and binding affinity, making it an attractive scaffold for drug design. The cyclopropane ring, a three-membered carbon heterocycle, is known for its strained geometry, which can contribute to unique pharmacological interactions. This structural feature has been exploited in various drug molecules to improve their bioavailability and target specificity.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are essential steps toward identifying new lead compounds. The 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine has been synthesized through multi-step organic reactions that involve careful control of reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have focused on its interaction with various biological targets, including enzymes and receptors relevant to human diseases. Preliminary data suggest that the 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine exhibits inhibitory activity against certain therapeutic targets, making it a candidate for further development into a novel drug candidate. The bromine and fluorine substituents play a crucial role in modulating the compound's binding affinity and selectivity, which are critical factors in drug design.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and the unique structural features of this compound may offer new insights into the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the cyclopropane ring's ability to engage in favorable interactions with biological targets makes it an interesting moiety for designing molecules with enhanced pharmacological properties.

The synthesis of 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine also highlights advancements in synthetic methodologies that allow for the efficient construction of complex molecular architectures. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in creating the desired substitution patterns on the pyridine ring. These methods not only improve synthetic efficiency but also enable access to novel molecular structures that may exhibit unique biological activities.

Furthermore, the compound's stability under various storage conditions has been thoroughly evaluated. Studies have shown that when stored under inert atmospheres at controlled temperatures, 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine maintains its structural integrity and reactivity over extended periods. This stability is crucial for both laboratory research and potential industrial-scale production, ensuring that researchers can rely on consistent quality throughout their studies.

The future direction of research on this compound includes exploring its pharmacokinetic properties and potential side effects. Detailed studies on absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) will provide valuable insights into its suitability for clinical development. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential to translate these promising preclinical findings into tangible therapeutic benefits for patients.

In conclusion, 1-(5-Bromo-3-fluoropyridin-2-yl)cyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of bromine and fluorine substituents on the pyridine ring enhances its reactivity and binding affinity, making it an attractive scaffold for drug design. Ongoing research aims to fully elucidate its pharmacological potential and explore its applications in treating various human diseases. As our understanding of molecular structure-function relationships continues to evolve, compounds like 1-(5-Bromo-3-fluoropyridin-2-y[cyclopropan]cyclopropan]amine will undoubtedly play a crucial role in shaping the future of medicine.